Cas no 948857-55-4 (Glycylglycylglycylglycylglycine hydrochloride)

• Product Name: Glycylglycylglycylglycylglycine hydrochloride
• CAS No: 948857-55-4
• MF: C₁₀H₁₈ClN₅O₆
• MW: 339.732820987701
• CID: 5086742
• PubChem ID: 162394425
• Update Time: 2026-03-02

Glycylglycylglycylglycylglycine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Glycylglycylglycylglycylglycine hydrochloride
• 948857-55-4
• Gly-Gly-Gly-Gly-Gly hydrochloride
• F74448
• BS-48769
• 2-[[2-[[2-[[2-[(2-aminoacetyl)amino]acetyl]amino]acetyl]amino]acetyl]amino]acetic acid;hydrochloride

• Inchi： 1S/C10H17N5O6.ClH/c11-1-6(16)12-2-7(17)13-3-8(18)14-4-9(19)15-5-10(20)21;/h1-5,11H2,(H,12,16)(H,13,17)(H,14,18)(H,15,19)(H,20,21);1H
• InChI Key： KCYQCPCFLDVGPT-UHFFFAOYSA-N
• SMILES： Cl.O=C(CNC(CNC(CN)=O)=O)NCC(NCC(=O)O)=O

Computed Properties

• Exact Mass: 339.0945610g/mol
• Monoisotopic Mass: 339.0945610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 424
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180

Additional information on Glycylglycylglycylglycylglycine hydrochloride

Glycylglycylglycylglycylglycine Hydrochloride (CAS No. 948857-55-4): A Comprehensive Overview

Glycylglycylglycylglycylglycine hydrochloride (CAS No. 948857-55-4) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as pentaglycine hydrochloride, is a pentapeptide composed of five glycine residues linked by peptide bonds, with a hydrochloride salt form. Its molecular formula is C₁₀H₂₁N₅O₆·HCl, and it has a molecular weight of approximately 331.76 g/mol.

The structure of pentaglycine hydrochloride is characterized by its simplicity and symmetry, which contribute to its unique properties and potential applications. Glycine, the simplest amino acid, is known for its non-polar and uncharged side chain, making it highly compatible with various biological systems. The repetitive nature of the glycine residues in Glycylglycylglycylglycylglycine hydrochloride results in a highly flexible and soluble molecule, which can interact with a wide range of biomolecules.

In recent years, Glycylglycylglycylglycylglycine hydrochloride has been the subject of extensive research due to its potential therapeutic and biotechnological applications. One of the key areas of interest is its role in peptide-based drug delivery systems. The high solubility and stability of this compound make it an attractive candidate for developing novel drug carriers that can enhance the bioavailability and efficacy of various therapeutic agents.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the use of Glycylglycylglycylglycylglycine hydrochloride as a scaffold for designing peptides with enhanced cell-penetrating properties. The researchers demonstrated that by modifying the terminal ends of the pentapeptide with specific functional groups, they could significantly improve the cellular uptake and intracellular delivery of therapeutic payloads. This finding has significant implications for the development of targeted drug delivery systems for treating various diseases, including cancer and neurodegenerative disorders.

Beyond drug delivery, Glycylglycylglycylglycylglycine hydrochloride has also shown promise in regenerative medicine. A recent study published in Biomaterials Science explored the use of this compound as a bioactive additive in tissue engineering scaffolds. The researchers found that incorporating Glycylglycylglycylglycylglycine hydrochloride into collagen-based scaffolds enhanced cell adhesion and proliferation, leading to improved tissue regeneration outcomes. This application highlights the potential of this compound in developing advanced biomaterials for regenerative therapies.

In addition to its biomedical applications, Glycylglycylglycylglycylglycline hydrochloride has been investigated for its role in protein folding and stability studies. The repetitive glycine sequence provides a model system for understanding the behavior of peptides under various conditions, such as changes in pH, temperature, and solvent composition. A study published in Biochemistry in 2021 used nuclear magnetic resonance (NMR) spectroscopy to investigate the conformational dynamics of Glycylylglycylylglycylylglycyline hydrochloride. The results provided valuable insights into the factors that influence peptide folding and stability, which are crucial for designing stable and functional peptides for various applications.

The safety profile of Glycylylglycylylglycylylglycyline hydrochloride is another important aspect that has been extensively studied. Toxicity assessments have shown that this compound exhibits low cytotoxicity and is well-tolerated by cells at physiologically relevant concentrations. This favorable safety profile further supports its potential use in biomedical applications where biocompatibility is essential.

In conclusion, Glycylylglycylylglycylylglycyline hydrochloride (CAS No. 948857-55-4) is a multifaceted compound with a wide range of potential applications in drug delivery, regenerative medicine, protein folding studies, and more. Its unique structural properties, high solubility, stability, and favorable safety profile make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in advancing various fields within chemistry and biology.